Cas no 1034142-09-0 (5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID)
1034142-09-0 structure
Product Name:5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
CAS No:1034142-09-0
MF:C10H8FN3O2
MW:221.187825202942
MDL:MFCD16311555
CID:4568828
Update Time:2023-04-06
5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(3-fluorophenyl)-
- 5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
-
- MDL: MFCD16311555
- Inchi: 1S/C10H8FN3O2/c11-6-2-1-3-7(4-6)14-9(12)8(5-13-14)10(15)16/h1-5H,12H2,(H,15,16)
- InChI Key: KUHBYGONDIYODB-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(F)=C2)C(N)=C(C(O)=O)C=N1
Computed Properties
- Exact Mass: 221.060055g/mol
- Monoisotopic Mass: 221.060055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 221.19g/mol
- XLogP3: 1.7
- Topological Polar Surface Area: 81.1Ų
5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB514271-1 g |
5-Amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
1034142-09-0 | 1g |
€467.00 | 2022-07-29 | ||
| Chemenu | CM449217-250mg |
5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID |
1034142-09-0 | 95%+ | 250mg |
$188 | 2023-01-05 | |
| Chemenu | CM449217-500mg |
5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID |
1034142-09-0 | 95%+ | 500mg |
$334 | 2023-01-05 | |
| Chemenu | CM449217-1g |
5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID |
1034142-09-0 | 95%+ | 1g |
$466 | 2023-01-05 | |
| abcr | AB514271-1g |
5-Amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid; . |
1034142-09-0 | 1g |
€751.00 | 2024-08-02 | ||
| Enamine | EN300-6482350-0.05g |
5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
1034142-09-0 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-6482350-0.1g |
5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
1034142-09-0 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-6482350-0.25g |
5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
1034142-09-0 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-6482350-0.5g |
5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
1034142-09-0 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-6482350-1.0g |
5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid |
1034142-09-0 | 95.0% | 1.0g |
$371.0 | 2025-02-20 |
5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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